1-(4-Chlorobenzyl)-3-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)urea

Specification

• CAS No.: 2034564-58-2
• Molecular Formula: C19H18ClN3O4
• Molecular Weight: 387.82
• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]urea
• Standard InChI: InChI=1S/C19H18ClN3O4/c20-15-8-6-13(7-9-15)10-21-18(25)22-16(14-4-2-1-3-5-14)11-23-17(24)12-27-19(23)26/h1-9,16H,10-12H2,(H2,21,22,25)
• Standard InChI Key: NBYZIKZPBFHLHT-UHFFFAOYSA-N
• SMILES: C1C(=O)N(C(=O)O1)CC(C2=CC=CC=C2)NC(=O)NCC3=CC=C(C=C3)Cl

Introduction

Potential Applications

Based on its structure, this compound could be investigated for:

• Pharmaceutical Applications:

  • Urea derivatives are often explored for antimicrobial, anticancer, or enzyme inhibitory properties. The oxazolidine moiety suggests potential activity as an antibacterial agent since similar structures are found in antibiotics like linezolid.

  • The phenylethyl group might contribute to receptor binding or hydrophobic interactions in biological systems.

• Chemical Research:

  • As a synthetic intermediate for more complex molecules.

  • Studies on structure-activity relationships (SAR) to optimize biological efficacy.

Synthesis Insights

Although specific synthesis methods are not available in the search results, such compounds are typically synthesized via:

• Urea formation reactions: Reacting isocyanates with amines or carbamates under controlled conditions.

• Oxazolidine ring construction: Cyclization reactions involving amino alcohols and carbonyl compounds.

Analytical Characterization

To confirm its structure, standard analytical techniques would be employed:

• Nuclear Magnetic Resonance (NMR): To identify hydrogen and carbon environments.

• Mass Spectrometry (MS): For molecular weight confirmation.

• Infrared Spectroscopy (IR): To detect functional groups like $\text{-C=O}$ and $\text{-NH}$.

• X-ray Crystallography: For detailed structural elucidation.

Research Outlook

Given its structural complexity, "1-(4-Chlorobenzyl)-3-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)urea" could be an interesting subject for:

• Biological Screening: Testing for antimicrobial, anti-inflammatory, or enzyme inhibitory activities.

• Computational Studies: Molecular docking and dynamics simulations to predict interactions with biological targets.

• Material Science: Investigation of its properties in polymer or advanced material synthesis.

If additional information becomes available about this compound's synthesis, properties, or applications, further elaboration can be provided. Let me know if you'd like me to refine this explanation!